Cas no 668972-84-7 (2-Oxazolecarboxylic acid, 5-(4-cyanophenyl)-, ethyl ester)

• Product Name: 2-Oxazolecarboxylic acid, 5-(4-cyanophenyl)-, ethyl ester
• CAS No: 668972-84-7
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 1713355
• Update Time: 2024-08-31

2-Oxazolecarboxylic acid, 5-(4-cyanophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-(4-cyanophenyl)-, ethyl ester

• Inchi： 1S/C13H10N2O3/c1-2-17-13(16)12-15-8-11(18-12)10-5-3-9(7-14)4-6-10/h3-6,8H,2H2,1H3
• InChI Key： QELMBESDZGVJNR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C#N)C=C2)=CN=C1C(OCC)=O

Computed Properties

• Exact Mass: 242.0692

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 412.9±47.0 °C(Predicted)
• PSA: 76.12
• pka: -2.38±0.10(Predicted)